N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide

• IUPAC Name: N-[(1-propylbenzimidazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C13H17N3O/c1-3-8-16-12-7-5-4-6-11(12)15-13(16)9-14-10(2)17/h4-7H,3,8-9H2,1-2H3,(H,14,17)
• InChI Key: WFXUMNMFGPZCDZ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1CNC(=O)C
• Molecular Formula: C13H17N3O
• Molecular Weight: 231.29 g/mol

Description

N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science.

Scientific Research Applications

N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide has been extensively studied for its potential applications in various fields. In medicine, it has been shown to exhibit antimicrobial, antiparasitic, and anticancer properties. It has also been studied for its potential use as an anti-inflammatory and analgesic agent. In agriculture, it has been shown to have insecticidal and fungicidal properties, making it a potential alternative to traditional pesticides. In environmental science, it has been studied for its ability to remove heavy metals from contaminated soil and water.

Mechanism of Action

The exact mechanism of action of N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cellular processes such as DNA synthesis and protein synthesis. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide can affect various biochemical and physiological processes in cells and organisms. It has been shown to inhibit the growth of bacteria, fungi, and parasites. It has also been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, it has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide in lab experiments is its broad range of potential applications in various fields. It is also relatively easy to synthesize and purify. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in specific applications.

Future Directions

There are many potential future directions for research on N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide. One area of interest is its potential use as an alternative to traditional pesticides in agriculture. Another area of interest is its potential use in cancer therapy, either alone or in combination with other drugs. Additionally, further research is needed to fully understand its mechanism of action and optimize its use in specific applications.